Cas no 69044-12-8 (1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide)

1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide structure
69044-12-8 structure
Product Name:1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide
CAS No:69044-12-8
MF:C24H16Br2N4
MW:520.218643188477
CID:2799154
PubChem ID:20185682
Update Time:2025-04-21

1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide Chemical and Physical Properties

Names and Identifiers

    • DTXSID10603283
    • 69044-12-8
    • 1,1'-Bis(4-cyanophenyl)-4,4'-bipyridin-1-ium dibromide
    • SCHEMBL10597082
    • Inchi: 1S/C24H16N4.2BrH/c25-17-19-1-5-23(6-2-19)27-13-9-21(10-14-27)22-11-15-28(16-12-22)24-7-3-20(18-26)4-8-24;;/h1-16H;2*1H/q+2;;/p-2
    • InChI Key: LPEVHEBZCTUPQF-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[N+]1(C2C=CC(C#N)=CC=2)C=CC(=CC=1)C1C=C[N+](C2C=CC(C#N)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 519.97212Da
  • Monoisotopic Mass: 517.97417Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 527
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.3Ų
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